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Compound of Interest

Compound Name: 3'-Chloropropiophenone

Cat. No.: B116997

Technical Support Center: 3'-
Chloropropiophenone

This guide provides essential safety information, handling procedures, and troubleshooting
advice for researchers, scientists, and drug development professionals working with 3'-
Chloropropiophenone.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 3'-Chloropropiophenone?

Al: 3'-Chloropropiophenone is considered a hazardous substance. The primary hazards
include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3] It may be
harmful if swallowed.[4] Some sources also indicate that it is suspected of causing genetic
defects and damaging an unborn child.[4]

Q2: What personal protective equipment (PPE) is required when handling 3'-
Chloropropiophenone?

A2: When handling 3'-Chloropropiophenone, it is crucial to use appropriate personal
protective equipment. This includes:

o Eye Protection: Wear chemical safety goggles or glasses that conform to EN 166 (EU) or
NIOSH (US) standards.[3][5]
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e Hand Protection: Wear suitable protective gloves, such as nitrile rubber, to prevent skin
contact.[2][6]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]
[6] A lab coat is recommended.

o Respiratory Protection: Use in a well-ventilated area.[4][6] If exposure limits are exceeded or
irritation is experienced, a full-face respirator may be necessary.[5]

Q3: How should | properly store 3'-Chloropropiophenone?

A3: Store 3'-Chloropropiophenone in a tightly closed container in a cool, dry, and well-
ventilated area.[6] Keep it away from incompatible substances such as strong oxidizing agents
and strong bases.[6][7][8] Some suppliers recommend storage at 0-8°C.[9]

Q4: What should | do in case of a spill?

A4: In the event of a spill, immediately evacuate the area. For small spills, you can vacuum or
sweep up the material and place it into a suitable, labeled disposal container.[4][6] Avoid
generating dust.[4][6] Ensure the area is well-ventilated. For major spills, it is important to
contain the spillage and prevent it from entering drains or waterways.[4]

Q5: What are the signs of decomposition of 3'-Chloropropiophenone?

A5: Decomposition of 3'-Chloropropiophenone can occur under certain conditions, such as
exposure to excess heat or incompatible materials.[6] Signs of decomposition may include a
change in color or the release of irritating and toxic fumes and gases, such as hydrogen
chloride, carbon monoxide, and carbon dioxide.[6][7]

Quantitative Data
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Property Value Source
Molecular Formula C9H9CIO [1112119]
Molecular Weight 168.62 g/mol [1112]9]
Melting Point 43 -47°C/109.4-116.6 °F [2]
Boiling Point 124 °C/255.2 °F [2]
Flash Point > 110 °C /> 230 °F [2][6]

Experimental Protocols

Protocol for Safe Handling of 3'-Chloropropiophenone:

o Preparation: Before handling, ensure you are in a well-ventilated area, preferably a fume
hood. Have an eyewash station and safety shower readily accessible.[6]

o Personal Protective Equipment (PPE): Don the appropriate PPE, including safety goggles,
nitrile gloves, and a lab coat.

o Dispensing: Carefully weigh or measure the required amount of 3'-Chloropropiophenone.
Avoid generating dust.[6]

o During Use: Keep the container tightly closed when not in use.[6] Avoid contact with skin,
eyes, and clothing.[6] Do not eat, drink, or smoke in the work area.[4][5]

o Cleaning: After handling, wash your hands thoroughly with soap and water.[4][6] Clean any
contaminated surfaces.

» Waste Disposal: Dispose of waste in a suitable, labeled container according to your
institution's guidelines.

Protocol for Storage of 3'-Chloropropiophenone:
o Container: Ensure the compound is stored in its original, tightly sealed container.[4][6]

e Location: Store in a cool, dry, well-ventilated area.[6]
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e Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents
and strong bases.[6][7][8]

» Labeling: Ensure the container is clearly labeled with the chemical name and any relevant
hazard warnings.

 Inventory: Maintain an accurate inventory of the chemical.
Troubleshooting Guides

Issue: Accidental Skin or Eye Contact

e Symptoms: Redness, irritation, or pain in the affected area.
e Immediate Actions:

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15
minutes while removing contaminated clothing.[6] Seek medical attention.[6]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[6]

Issue: Suspected Inhalation Exposure
e Symptoms: Respiratory tract irritation, coughing.
e Immediate Actions:
o Move the affected individual to fresh air immediately.[6]

o If breathing is difficult, provide oxygen. If the person is not breathing, give artificial
respiration.[6]

o Seek immediate medical attention.[6]
Issue: Discovery of an Unlabeled or Leaking Container

¢ Immediate Actions:
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[e]

Assume the contents are hazardous. Do not handle the container without appropriate
PPE.

[e]

If the container is leaking, try to contain the spill without direct contact.

o

Isolate the area to prevent exposure to others.

[¢]

Report the situation to your laboratory supervisor or safety officer immediately.

Visual Workflow for Troubleshooting
Contamination/Decomposition
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Suspected Contamination or
Decomposition of 3'-Chloropropiophenone

:

Visually inspect the material.
(e.g., discoloration, clumping)

Any abnormalities?

Is there an unusual or
strong odor?

Yes

No abnormalities

No

Contamination/Decomposition Confirmed

No Significant Issues Found

Document the incident and findings.

Resolution

Click to download full resolution via product page

Caption: Troubleshooting workflow for suspected 3'-Chloropropiophenone contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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